Cas no 85340-40-5 (Cyanacure)
Cyanacure structure
Product Name:Cyanacure
CAS No:85340-40-5
MF:C14H16N2S2
MW:276.420240402222
CID:990318
Update Time:2023-08-03
Cyanacure Chemical and Physical Properties
Names and Identifiers
-
- EINECS 257-901-9
- Cyanacure
- 2,2'-(Ethylenedithio)dianiline
- Cynacure
- 2-({2-[(2-Aminophenyl)thio]ethyl}thio)aniline
- Bis(o-aminophenylthio)ethane
- Benzenamine, 2,2'-[1,2-ethanediylbis(thio)]bis-
- 2,2'-(1,2-Ethanediylbis(thio))bisbenzenamine
- 2,2'-(ethane-1,2-diylbis(sulfanediyl))dianiline
- Benzenamine, 2,2'-(1,2-ethanediylbis(thio))bis-
- 2-[2-(2-aminophenylthio)ethylthio]phenylamine
- 1,2-d
-
- Inchi: 1S/C14H16N2S2/c15-11-5-1-3-7-13(11)17-9-10-18-14-8-4-2-6-12(14)16/h1-8H,9-10,15-16H2
- InChI Key: BSYVFGQQLJNJJG-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1N)CCSC1C=CC=CC=1N
- BRN: 2739761
Computed Properties
- Exact Mass: 276.07549
- Monoisotopic Mass: 276.07549
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103
Cyanacure Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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